N-4H-1,2,4-triazol-4-yl-N'-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-(1,2,4-triazol-4-yl)-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C10H8F3N5O/c11-10(12,13)7-3-1-2-4-8(7)16-9(19)17-18-5-14-15-6-18/h1-6H,(H2,16,17,19)
• InChI Key: BZLNVCPTGXYBRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NN2C=NN=C2
• Molecular Formula: C10H8F3N5O
• Molecular Weight: 271.20 g/mol

Description

N-4H-1,2,4-triazol-4-yl-N'-[2-(trifluoromethyl)phenyl]urea, also known as TFMTU, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-4H-1,2,4-triazol-4-yl-N'-[2-(trifluoromethyl)phenyl]urea is believed to work by inhibiting the activity of protein kinases, which are enzymes that play a key role in cell signaling and regulation. By inhibiting protein kinase activity, this compound can disrupt cellular processes that are critical for cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell death in cancer cells and can also inhibit the growth and migration of cancer cells. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, this compound has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of N-4H-1,2,4-triazol-4-yl-N'-[2-(trifluoromethyl)phenyl]urea is its specificity for protein kinases, which makes it a useful tool for studying the role of these enzymes in various cellular processes. However, this compound can be difficult to synthesize and may not be suitable for all experimental systems.

Future Directions

There are several future directions for N-4H-1,2,4-triazol-4-yl-N'-[2-(trifluoromethyl)phenyl]urea research. One area of interest is the development of this compound analogs with improved potency and selectivity for specific protein kinases. Another area of interest is the use of this compound in combination with other anticancer agents to improve treatment outcomes. Finally, this compound could be used as a tool for studying the role of protein kinases in other diseases and cellular processes.

Synthesis Methods

N-4H-1,2,4-triazol-4-yl-N'-[2-(trifluoromethyl)phenyl]urea can be synthesized through a series of reactions starting with the reaction of 2-(trifluoromethyl)aniline with phosgene to form 2-(trifluoromethyl)phenyl isocyanate. This isocyanate is then reacted with 1,2,4-triazole to form this compound.

Scientific Research Applications

N-4H-1,2,4-triazol-4-yl-N'-[2-(trifluoromethyl)phenyl]urea has been studied for its potential applications in various fields including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has shown potential as an anticancer agent and as a treatment for Alzheimer's disease. In biochemistry, this compound has been used to study the role of protein kinases in cancer and other diseases. In materials science, this compound has been used as a building block for the synthesis of new materials with potential applications in electronics and other fields.